Cas no 2389131-18-2 (Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate))

• Product Name: Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)
• CAS No: 2389131-18-2
• MF: C₆H₂Li₄O₈S₂
• MW: 293.969279766083
• MDL: MFCD33031656
• CID: 5657797
• PubChem ID: 165890053
• Update Time: 2025-06-03

Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) Chemical and Physical Properties

Names and Identifiers

• EN300-27702864
• 2389131-18-2
• tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)
• Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)

• MDL： MFCD33031656
• Inchi： 1S/C6H6O8S2.4Li/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14;;;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;;;/q;4*+1/p-4
• InChI Key： PKZDNSXHWLFLOX-UHFFFAOYSA-J
• SMILES： S(C1C=C(C(=CC=1[O-])S(=O)(=O)[O-])[O-])(=O)(=O)[O-].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 293.9831231g/mol
• Monoisotopic Mass: 293.9831231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Additional information on Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)

Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate): A Comprehensive Overview

The compound with CAS No. 2389131-18-2, commonly referred to as Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate), is a highly specialized chemical entity that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique molecular structure, which combines a benzene ring with sulfonate groups and lithium ions. The benzene ring serves as the central framework, while the sulfonate groups at positions 2 and 5 contribute to its chemical reactivity and stability.

Recent studies have highlighted the potential of Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) in advanced materials development. Researchers have explored its role in the synthesis of high-performance polymers and its ability to act as a precursor for functional materials. The lithium ions within the structure are particularly significant, as they enable the compound to participate in ion-exchange reactions and serve as a building block for lithium-based materials.

One of the most notable advancements involving this compound is its application in electrochemical systems. Scientists have demonstrated that Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) can be used to fabricate high-capacity lithium-ion batteries. The compound's ability to stabilize lithium ions during charge-discharge cycles has been extensively studied, with promising results indicating improved energy density and cycle life.

In addition to its electrochemical applications, Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) has shown potential in drug delivery systems. Its unique structure allows for controlled release mechanisms, making it a valuable component in pharmaceutical formulations. Recent research has focused on optimizing the compound's biocompatibility and its ability to encapsulate and deliver therapeutic agents efficiently.

The synthesis of Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a sulfonated benzene derivative, which undergoes lithiation to introduce the lithium ions. Advanced techniques such as electrospray ionization mass spectrometry (ESI-MS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

From an environmental perspective, the production and handling of Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) are designed to minimize ecological impact. Researchers have developed eco-friendly synthesis pathways that reduce waste generation and energy consumption. These efforts align with global sustainability goals and highlight the compound's role in green chemistry initiatives.

In conclusion, Tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) (CAS No. 2389131-18-2) is a versatile compound with applications spanning multiple disciplines. Its unique chemical properties make it an invaluable tool in modern materials science and organic synthesis. As research continues to uncover new uses for this compound, its impact on technology and industry is expected to grow significantly.